N,N-dicyclohexyl-3-iodobenzamide

• IUPAC Name: N,N-dicyclohexyl-3-iodobenzamide
• InChI: InChI=1S/C19H26INO/c20-16-9-7-8-15(14-16)19(22)21(17-10-3-1-4-11-17)18-12-5-2-6-13-18/h7-9,14,17-18H,1-6,10-13H2
• InChI Key: SMQQIESQDNDNNH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N(C2CCCCC2)C(=O)C3=CC(=CC=C3)I
• Molecular Formula: C19H26INO
• Molecular Weight: 411.3 g/mol

Description

N,N-dicyclohexyl-3-iodobenzamide (DIBAL-H) is a powerful reducing agent used in organic chemistry. It is a white crystalline solid that is soluble in many organic solvents. DIBAL-H is widely used in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Mechanism of Action

N,N-dicyclohexyl-3-iodobenzamide acts as a powerful reducing agent by donating a hydride ion (H-) to the carbonyl group of the substrate. The hydride ion reduces the carbonyl group to an alcohol, resulting in the formation of the corresponding aldehyde or ketone. The reaction is highly stereoselective and can be used to selectively reduce one functional group in the presence of others.
Biochemical and Physiological Effects:
N,N-dicyclohexyl-3-iodobenzamide is not used in biological systems, and hence, its biochemical and physiological effects are not relevant.

Advantages and Limitations for Lab Experiments

N,N-dicyclohexyl-3-iodobenzamide is a highly effective reducing agent that can selectively reduce carbonyl groups in the presence of other functional groups. It is relatively easy to handle and can be stored for long periods under inert conditions. However, N,N-dicyclohexyl-3-iodobenzamide is highly reactive and must be handled with care. It is also highly flammable and must be stored away from heat and sources of ignition.

Future Directions

There is ongoing research to develop new and more efficient reducing agents for organic synthesis. One area of research is the development of new metal-based reducing agents that can selectively reduce specific functional groups. Another area of research is the development of greener reducing agents that are more environmentally friendly than traditional reducing agents. The use of N,N-dicyclohexyl-3-iodobenzamide in the synthesis of pharmaceuticals and agrochemicals is also an area of ongoing research, with efforts focused on optimizing the reaction conditions and improving the yields.

Scientific Research Applications

N,N-dicyclohexyl-3-iodobenzamide has found extensive use in organic synthesis, particularly in the reduction of carbonyl compounds. It is used as a reducing agent in the synthesis of various pharmaceuticals, such as anti-cancer drugs, anti-viral drugs, and anti-inflammatory drugs. N,N-dicyclohexyl-3-iodobenzamide is also used in the synthesis of agrochemicals, such as herbicides and insecticides.